(2S)-N-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: (2S)-N-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]phenyl]-1-prop-2-ynylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-3-10-22-11-4-5-16(22)18(23)20-14-6-8-15(9-7-14)24-12-17-19-13(2)21-25-17/h1,6-9,16H,4-5,10-12H2,2H3,(H,20,23)/t16-/m0/s1
• InChI Key: SLFAXCRFMPGLPK-INIZCTEOSA-N
• Canonical SMILES: CC1=NOC(=N1)COC2=CC=C(C=C2)NC(=O)C3CCCN3CC#C
• Isomeric SMILES: CC1=NOC(=N1)COC2=CC=C(C=C2)NC(=O)[C@@H]3CCCN3CC#C
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• CAS No.: 1375944-48-1

Description

The compound is a complex organic molecule that contains several functional groups and structural features. It includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The molecule also contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom.

Synthesis Analysis

The synthesis of such compounds often involves the use of amidoximes and acyl chlorides or activated carboxylic acids. The reaction conditions can be varied, and the presence of certain catalysts can influence the cyclization reaction. The synthesis of oxadiazoles can also involve the use of different cyclic or acyclic precursors.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring and a 1,2,4-oxadiazole ring. The presence of these rings allows for a variety of substituents, which can lead to differences in the properties of the molecule due to variations in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the pyrrolidine and 1,2,4-oxadiazole rings. These rings can participate in a variety of reactions, and the presence of different substituents can influence the reactivity of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolidine and 1,2,4-oxadiazole rings, as well as the various substituents, would affect properties such as solubility, stability, and reactivity.

Mechanism of Action

While the specific mechanism of action for this compound is not provided, compounds with similar structures have been found to exhibit a variety of biological activities. For example, many oxadiazole derivatives have been shown to exhibit antibacterial, antiviral, and antifungal properties.